Cas no 941889-98-1 (2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide
• CAS No: 941889-98-1
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 5499241
• Update Time: 2025-07-10

2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• 2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide

• Inchi： 1S/C21H24N2O4/c1-3-27-17-9-6-15(7-10-17)13-20(24)22-16-8-11-19(26-2)18(14-16)23-12-4-5-21(23)25/h6-11,14H,3-5,12-13H2,1-2H3,(H,22,24)
• InChI Key： BBAIEBFJDAJOAH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(N2CCCC2=O)=C1)(=O)CC1=CC=C(OCC)C=C1

Additional information on 2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide

2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide (CAS No. 941889-98-1): An Overview of a Promising Compound in Medicinal Chemistry

2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide (CAS No. 941889-98-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 941889-98-1, is characterized by its unique structural features, which include an ethoxyphenyl group, a methoxy-substituted phenyl ring, and a pyrrolidinone moiety. These structural elements contribute to its pharmacological properties, making it a subject of extensive research and development.

The chemical structure of 2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide is particularly noteworthy for its potential in modulating various biological targets. The ethoxyphenyl group and the methoxy-substituted phenyl ring provide the compound with lipophilic properties, which are essential for crossing biological membranes and reaching target sites within the body. The pyrrolidinone moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with specific protein binding sites, enhancing the compound's selectivity and potency.

Recent studies have explored the pharmacological activities of 2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively inhibit the aggregation of amyloid-beta peptides and alpha-synuclein, which are key pathological hallmarks of these conditions. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In the realm of oncology, 2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide has shown promise as a potential anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. This selective cytotoxicity makes it an attractive candidate for further preclinical and clinical evaluation.

The pharmacokinetic properties of 2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide have also been investigated to ensure its suitability for therapeutic use. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life, which are crucial factors for its potential as an orally administered drug. Furthermore, it has been found to have low toxicity in animal models, suggesting a favorable safety profile.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-(4-ethoxyphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-y l)phenylacetamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms without major adverse effects. These findings have paved the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, 2-(4-e thoxyphenyl)-N - 4 - meth oxy - 3 - ( 2 - ox o py rro lid i n - 1 - y l ) phen y lacetam ide (CAS No. 941889 - 98 - 1) represents a promising compound in medicinal chemistry with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it a valuable candidate for further research and development in the treatment of neurodegenerative diseases and cancer. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes and advancing medical science.